BENGHE Foundational & Exploratory
Check Availability & Pricing

Unveiling the Core Characteristics of Scandium-
49: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Scandium-49
CAS No.: 14391-97-0
Cat. No.: B1217030
Get Quote
. J

For Immediate Release

Palo Alto, CA — In the landscape of nuclear research and radiopharmaceutical development, a
comprehensive understanding of radionuclide properties is paramount. This technical guide
provides an in-depth analysis of the fundamental nuclear characteristics of Scandium-49
(4°Sc), a radioisotope with potential applications in scientific research. This document is
intended for researchers, scientists, and professionals in drug development, offering a
consolidated resource of its core properties, likely experimental determination methodologies,
and a visual representation of its decay pathway.

Summary of Nuclear Properties

The fundamental nuclear properties of Scandium-49 are summarized in the table below. This
data has been compiled from various nuclear data sources to provide a quick and reliable
reference.
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Property Value Unit
Half-life 57.2 (2) minutes
Decay Mode 3~ (Beta decay)

Daughter Nuclide 49T

Spin and Parity (J*1T) 712~

Mass Excess -46.55234 MeV
Isotopic Mass 48.950024 (4) u

Beta Decay Energy (Q) 2.0025 (27) MeV
Parent Nuclide 49Ca

Experimental Determination of Nuclear Properties

The precise measurement of the nuclear properties of Scandium-49 necessitates
sophisticated experimental techniques. While specific historical experimental protocols for 4°Sc
are not always readily available, the following methodologies represent the standard practices
for determining such characteristics.

Half-life Measurement

The half-life of Scandium-49 is typically determined by measuring the decrease in its activity
over time. A common experimental setup would involve:

o Sample Preparation: Production of Scandium-49, often through the neutron activation of a
suitable target, such as Calcium-48 (*8Ca) to produce Calcium-49 (*°Ca), which then beta
decays to Scandium-49.[1]

o Detection System: A high-purity germanium (HPGe) detector or a well-type sodium iodide
(Nal(Tl)) scintillation detector would be used to measure the gamma rays emitted following
the beta decay, or a Geiger-Mdiller counter to detect the beta particles directly.

o Data Acquisition: The detector is connected to a multi-channel analyzer (MCA) to record the
number of counts in specific energy peaks (if measuring gamma rays) or the total beta
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counts over a set period.

e Analysis: The activity (counts per unit time) is plotted against time on a semi-logarithmic
scale. The half-life is then calculated from the slope of the resulting linear fit, which
corresponds to the decay constant (A). The half-life (T1/2) is related to the decay constant by
the formula T1/2 = In(2)/A.

Experimental Workflow for Half-life Measurement

Sample Production

Groduction of 4°Sc via “¢Ca(n,y)*°Ca - 4959

Sample transfer

Activity Mpasurement

( Detection of 3~ particles or subsequent y-rays)

G’ime-stamped event countingD

Data Analysis

(Plot Activity vs. Time)
(Exponential decay curve fitting)
(Calculate HaIf-Iife)
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Caption: A generalized workflow for the experimental determination of the half-life of
Scandium-49.

Decay Mode and Energy Measurement

The beta decay of Scandium-49 is characterized by the emission of an electron and an
antineutrino. The maximum energy of the emitted beta particles (Q-value) is a key
characteristic.

o Beta Spectroscopy: A magnetic spectrometer or a solid-state silicon detector is used to
measure the energy spectrum of the emitted beta particles. In a magnetic spectrometer, the
electrons are deflected by a magnetic field, and their momentum (and thus energy) is
determined by their trajectory.

» Endpoint Energy Determination: The beta spectrum is a continuous distribution of energies
up to a maximum value (the endpoint energy). A Kurie plot (a linearized representation of the
beta spectrum) is often used to accurately determine this endpoint energy, which
corresponds to the Q-value of the decay.

o Coincidence Measurements: To confirm the decay scheme, beta-gamma coincidence
measurements can be performed. This involves detecting a beta particle and a subsequent
gamma ray (if the daughter nucleus is left in an excited state) in close time proximity. For
Scandium-49, the decay is 100% to the ground state of Titanium-49, so no coincident
gamma rays are expected.[1]

Spin and Parity Determination

The spin and parity of a nucleus are determined by analyzing the transitions in nuclear
reactions or decays. For Scandium-49, the spin and parity of 7/2~ are consistent with the
nuclear shell model, where the 21st proton and 28 neutrons fill the nuclear energy levels.
Experimental verification often involves analyzing the angular distribution of particles from
nuclear reactions that produce Scandium-49 or by examining the nature of its beta decay. The
allowed nature of the beta transition to the 7/2~ ground state of Titanium-49 provides strong
evidence for the spin and parity assignment of Scandium-49.
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Nuclear Decay Pathway of Scandium-49

Scandium-49 undergoes beta decay, a process in which a neutron within the nucleus is
converted into a proton, with the simultaneous emission of an electron (beta particle) and an
electron antineutrino. This transformation results in an increase of the atomic number by one,
while the mass number remains unchanged. In the case of Scandium-49 (21 protons, 28
neutrons), it decays into Titanium-49 (22 protons, 27 neutrons). The decay proceeds with a
100% probability to the ground state of Titanium-49.[1]

Decay Scheme of Scandium-49

Scandium-49 Titanium-49
B~ (100%)
498C _ 49Ti
@Mt =7/27) Q= 2.0025 MeV B (M =7/20)
Half-life = 57.2 min Stable

Click to download full resolution via product page
Caption: The beta decay scheme of Scandium-49 to the stable ground state of Titanium-49.

This technical guide provides a foundational understanding of the nuclear properties of
Scandium-49. The data and methodologies described herein are essential for any research or
development activities involving this radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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